Cas no 726-91-0 (N-[bis(aziridin-1-yl)phosphoryl]-3-fluorobenzamide)
![N-[bis(aziridin-1-yl)phosphoryl]-3-fluorobenzamide structure](https://www.kuujia.com/scimg/cas/726-91-0x500.png)
726-91-0 structure
Product name:N-[bis(aziridin-1-yl)phosphoryl]-3-fluorobenzamide
N-[bis(aziridin-1-yl)phosphoryl]-3-fluorobenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-[bis(aziridin-1-yl)phosphoryl]-3-fluorobenzamide
- N-[Bis(1-aziridinyl)phosphinyl]-m-fluorobenzamide
- A-52
- N-[Bis(aziridin-1-yl)phosphoryl]-3-fluorobenzene-1-carboximidic acid
- DTXSID20993465
- N-(Bis(1-aziridinyl)phosphinyl)-m-fluorobenzamide
- N-[Bis(1-Aziridinyl)Phosphinyl]-3-Fluorobenzamide
- BRN 1586482
- Benzamide, N-(bis(1-aziridinyl)phosphinyl)-m-fluoro-
- 726-91-0
-
- Inchi: InChI=1S/C11H13FN3O2P/c12-10-3-1-2-9(8-10)11(16)13-18(17,14-4-5-14)15-6-7-15/h1-3,8H,4-7H2,(H,13,16,17)
- InChI Key: UVWOMNGRMYOHOB-UHFFFAOYSA-N
- SMILES: C1CN1P(=O)(NC(=O)C2=CC(=CC=C2)F)N3CC3
Computed Properties
- Exact Mass: 269.07309
- Monoisotopic Mass: 269.073
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 382
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 52.2Ų
Experimental Properties
- Density: 1.47
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.618
- PSA: 52.19
N-[bis(aziridin-1-yl)phosphoryl]-3-fluorobenzamide Related Literature
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Alexander J. Blake,Neil R. Champness,Paul A. Cooke,James E. B. Nicolson Chem. Commun., 2000, 665-666
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Ling Wang,Haihuan Wang,Haichao Yu,Feng Luo,Jiehua Li,Hong Tan RSC Adv., 2016,6, 114532-114540
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Yahui Yang,Siyuan Xing,Zecong Fang,Helen Koo Lab Chip, 2017,17, 926-935
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Guofei Chen,Huiwen Zhao,Liping Song,Xingzhong Fang RSC Adv., 2015,5, 53926-53934
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David V. Baxter,Kenneth G. Caulton,Wen-Chung Chiang,Malcolm H. Chisholm,Vincent F. DiStasi,Sylvain G. Dutremez,James D. Martin,William E. Streib New J. Chem., 2001,25, 400-407
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